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Compound of Interest

Compound Name: 2-(4-oxocyclohexyl)acetic Acid

Cat. No.: B1311175

Disclaimer: This document provides a technical overview of the safety and handling
precautions for 2-(4-oxocyclohexyl)acetic acid. It is intended for researchers, scientists, and
drug development professionals. The information herein is aggregated from safety data for
structurally similar compounds, as specific safety data for 2-(4-oxocyclohexyl)acetic acid is
not readily available. Therefore, this guide should be used as a supplementary resource, and
all laboratory work should be conducted in accordance with a formal risk assessment and
under the guidance of established institutional safety protocols.

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for 2-(4-
oxocyclohexyl)acetic acid is not available, data from analogous compounds such as 2-[(4-
Methylcyclohexyl)oxylacetic acid, Cyclohexylacetic acid, and 2-(4,4-Difluorocyclohexyl)acetic
acid suggest that it may pose the following hazards[1][2][3]:

 Skin Irritation: May cause skin irritation upon contact.[1][2][3]
e Serious Eye Irritation: May cause serious eye irritation.[1][2][3]
e Respiratory Irritation: May cause respiratory irritation if inhaled.[1][3]

It is crucial to handle this compound with care to avoid direct contact and inhalation.

Exposure Controls and Personal Protection
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To minimize exposure and ensure safe handling, the following personal protective equipment

(PPE) and engineering controls are recommended.

Engineering Controls

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to keep

airborne concentrations low.[1][4]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[1][5]

| : . PPE)

Protection Type

Recommendation Citation

Eye/Face Protection

Wear chemical safety goggles

[1]14]6]

or a face shield.

Skin Protection

Wear chemically resistant
gloves (e.g., neoprene or nitrile
[11[2][6]

rubber), a lab coat, and long-

sleeved clothing.

Respiratory Protection

If ventilation is inadequate or if
dust/aerosols are generated,
use a NIOSH/MSHA-approved

respirator.

[4]16]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling

e Avoid contact with skin, eyes, and clothing.[1]
e Do not breathe dust, fumes, or vapors.[1]

» Wash hands thoroughly after handling.[1][4]
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e Use non-sparking tools and take precautionary measures against static discharge, especially
if the compound is flammable.[7][8]

» Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][4]

» Store away from sources of heat, sparks, and open flames.[4][7]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route First-Aid Procedure

Citation

Move the person to fresh air. If
) breathing is difficult, give
Inhalation .
oxygen. Seek medical

attention.

[1]14]

Immediately flush the skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) )
contaminated clothing. Seek
medical attention if irritation

persists.

[1]14]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Eye Contact ]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[1]14]

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek

medical attention.

[417]

Accidental Release Measures

In case of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection.[1][7]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

e Clean-up: Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in

a suitable container for disposal.[1][6]
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» Ventilation: Ensure adequate ventilation of the area.[1]

Physical and Chemical Properties of Structurally
Similar Compounds

The following table summarizes some of the physical and chemical properties of related
cyclohexyl acetic acid derivatives. This data can provide an indication of the expected
properties of 2-(4-oxocyclohexyl)acetic acid.

Property Cyclohexylacetic acid Citation
Molecular Formula C8H1402

Molecular Weight 142.20 g/mol

Boiling Point 242-244 °C

Melting Point 28-32 °C

Density 1.007 g/mL at 25 °C

Flash Point 113 °C (closed cup)

Refractive Index n20/D 1.463

Visualizing Safety and Handling Workflows

To further aid in the comprehension of safety protocols, the following diagrams illustrate key
workflows.
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Hazard Identification and Mitigation Workflow
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Caption: Hazard ldentification and Mitigation Workflow.
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Chemical Handling Workflow

Preparation:
- Review SDS/Safety Info
- Don appropriate PPE

l

Handling:
- Work in fume hood
- Avoid generating dust/aerosols
- Use compatible equipment

ost-use Generate waste

Storage:
- Tightly sealed container
- Cooal, dry, ventilated area
- Away from incompatibles

Waste Disposal:
- Follow institutional guidelines
- Segregate waste streams

Click to download full resolution via product page

Caption: General Chemical Handling Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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